2-ethyl-3-(4-fluorophenyl)-7-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-ethyl-3-(4-fluorophenyl)-7-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H18FN3O/c1-3-18-20(14-7-9-16(22)10-8-14)21-23-12-11-19(25(21)24-18)15-5-4-6-17(13-15)26-2/h4-13H,3H2,1-2H3
• InChI Key: MAUGFTVUOJMSMW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=CC=NC2=C1C3=CC=C(C=C3)F)C4=CC(=CC=C4)OC
• Molecular Formula: C21H18FN3O
• Molecular Weight: 347.4 g/mol

Description

2-ethyl-3-(4-fluorophenyl)-7-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the pyrazolopyrimidine family and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-ethyl-3-(4-fluorophenyl)-7-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine involves its binding to specific enzymes and receptors in the body. This binding can result in the inhibition of the enzyme or receptor, leading to a therapeutic effect. The exact mechanism of action depends on the specific target and disease being studied.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different studies. These effects include inhibition of cell proliferation, induction of cell death, modulation of immune response, and reduction of inflammation. The compound has also been shown to have an effect on neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-ethyl-3-(4-fluorophenyl)-7-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine in lab experiments include its specificity for certain targets, its potential for use in multiple diseases, and its ability to be modified for improved efficacy. However, the limitations include the need for further studies to determine its safety and efficacy in humans, and the potential for off-target effects.

Future Directions

There are several future directions for the study of 2-ethyl-3-(4-fluorophenyl)-7-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine. These include:
- Further studies on its safety and efficacy in humans
- Modification of the compound for improved efficacy and specificity
- Exploration of its potential use as a diagnostic tool in imaging studies
- Investigation of its potential use in combination with other drugs for synergistic effects
- Study of its potential use in other diseases beyond those currently being studied.

Synthesis Methods

The synthesis of 2-ethyl-3-(4-fluorophenyl)-7-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine involves the reaction of 4-fluorobenzaldehyde, 3-methoxyphenyl hydrazine, ethyl acetoacetate, and ammonium acetate in the presence of a catalyst. The reaction takes place in a solvent mixture of ethanol and water at a specific temperature and pressure. The yield of the compound depends on the reaction conditions and purification method.

Scientific Research Applications

2-ethyl-3-(4-fluorophenyl)-7-(3-methoxyphenyl)pyrazolo[1,5-a]pyrimidine has been studied for its potential applications in drug discovery and development. It has shown promising results in inhibiting specific enzymes and receptors involved in various diseases such as cancer, inflammation, and neurological disorders. The compound has also been studied for its potential use as a diagnostic tool in imaging studies.